2-(4-Carbamoylphenyl)acetic acid
Overview
Description
2-(4-Carbamoylphenyl)acetic acid is an organic compound with the chemical formula C9H9NO3 and a molecular weight of 179.18 . It appears as a powder and is stored at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . Its structure includes a carboxyl group (COOH) and a carbamoyl group (CONH2) attached to a phenyl ring .Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A study by Noolvi et al. (2016) explored the synthesis of 1,3,4-thiadiazole derivatives of a compound structurally related to 2-(4-Carbamoylphenyl)acetic acid. These derivatives showed significant antimicrobial activity against several microbial strains, highlighting the potential of similar compounds in antimicrobial applications (Noolvi et al., 2016).
Role in Bio-Oil Reforming for Hydrogen Generation
Research by Zhang et al. (2018) on carboxylic acids in bio-oil reforming for hydrogen production discussed acetic acid as a major component. Their review of acetic acid steam reforming provides insights into catalytic processes and reactor designs, which may be relevant for derivatives of this compound in energy-related applications (Zhang et al., 2018).
Structural and Spectroscopic Characteristics
Sienkiewicz-Gromiuk et al. (2014) synthesized a biphenyl derivative with acetic acid side arms, which might include compounds like this compound. This research provides insights into the structural and spectroscopic characteristics of such compounds, which could be useful in various chemical and pharmaceutical applications (Sienkiewicz-Gromiuk et al., 2014).
Photochemical Studies
Eriksson et al. (2010) conducted a photochemical study on diclofenac and its transformation products, which include a compound structurally similar to this compound. This research contributes to understanding the environmental impact and degradation pathways of such compounds (Eriksson et al., 2010).
Acetic Acid Hydrogenation over Platinum Catalysts
Rachmady and Vannice (2000) studied the hydrogenation of acetic acid over platinum catalysts. Their findings on the reaction mechanisms and catalyst effectiveness could inform the use of related compounds like this compound in industrial chemical processes (Rachmady & Vannice, 2000).
Synthesis of Dibenzoxepin Derivatives
Wu Chun-shan (2007) reported on the synthesis of 6,11-Dihydro-11-oxodibenz[b,e]oxepin-2-acetic Acid, a process that could be applicable to the synthesis of this compound derivatives for potential medicinal uses (Wu Chun-shan, 2007).
Safety and Hazards
Properties
IUPAC Name |
2-(4-carbamoylphenyl)acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c10-9(13)7-3-1-6(2-4-7)5-8(11)12/h1-4H,5H2,(H2,10,13)(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGWAEKSJTSFZSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)O)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401294658 | |
Record name | 4-(Aminocarbonyl)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401294658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2393-28-4 | |
Record name | 4-(Aminocarbonyl)benzeneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2393-28-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Aminocarbonyl)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401294658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-carbamoylphenyl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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